4-Fluoro-2-iodo-1-nitrobenzene
Overview
Description
4-Fluoro-2-iodo-1-nitrobenzene is an organic compound with the molecular formula C6H3FINO2 . It is a solid at 20 degrees Celsius . The compound is light sensitive and should be stored in a dark place, sealed in dry conditions, and at a temperature between 0-10°C .
Molecular Structure Analysis
The molecular weight of 4-Fluoro-2-iodo-1-nitrobenzene is 267 . The InChI code is 1S/C6H3FINO2/c7-4-1-2-6(9(10)11)5(8)3-4/h1-3H , which provides a standard way to encode the compound’s molecular structure.Chemical Reactions Analysis
While specific chemical reactions involving 4-Fluoro-2-iodo-1-nitrobenzene are not provided, it’s known that similar compounds undergo electrophilic aromatic substitution reactions . In these reactions, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate. A proton is then removed from this intermediate, yielding a substituted benzene ring .Physical And Chemical Properties Analysis
4-Fluoro-2-iodo-1-nitrobenzene is a solid at 20 degrees Celsius . It has a melting point of 30°C, a boiling point of 148°C at 20 mmHg, and a flash point of 123°C . The compound is light sensitive and should be stored in a dark place, sealed in dry conditions, and at a temperature between 0-10°C .Scientific Research Applications
Synthesis and Structural Analysis
- 4-Fluoro-2-iodo-1-nitrobenzene, a compound with potential applications in various fields, can be synthesized through reactions involving fluoronitrobenzenes and iodobenzenes. For example, 1-Fluoro-2,5-dimethoxy-4-nitrobenzene, a related compound, was synthesized from commercial 2-fluoro-1,4-dimethoxybenzene with nitric acid, characterized using X-ray crystallography, NMR, elemental analysis, EI-MS, and FT-IR (Sweeney, McArdle, & Aldabbagh, 2018).
Chemical Reactions and Catalysis
- The chemical behavior of iodo-nitroaromatics like 4-Fluoro-2-iodo-1-nitrobenzene is important in catalytic processes. In a study, platinum-mediated hydrogenation of iodo-nitroaromatics was investigated, highlighting the challenges in achieving high yields due to catalyst stability and selectivity issues (Baramov et al., 2017).
Molecular Interaction Studies
- The interaction of fluoronitrobenzenes with other molecules can provide insights into molecular dynamics and structure. For instance, a study on nitrobenzene derivatives, including fluoronitrobenzenes, investigated their electron attachment properties and negative ion mass spectrometry, contributing to a better understanding of their molecular interactions (Asfandiarov et al., 2007).
Nanotechnology Applications
- 4-Fluoro-2-iodo-1-nitrobenzene and similar compounds have potential applications in nanotechnology. For example, 1-Iodo-4-nitrobenzene, a structurally related compound, was used to construct nanowires on graphite surfaces, indicating the potentialfor utilizing similar fluoronitrobenzene compounds in nanostructured materials and surface engineering (Jiang, Wang, & Deng, 2007).
Pharmaceutical Applications
- Iodo-nitroaromatic compounds, like 4-Fluoro-2-iodo-1-nitrobenzene, are crucial intermediates in the synthesis of various pharmaceuticals. The platinum-mediated hydrogenation process for these compounds, as studied, is essential for producing active pharmaceutical ingredients with high selectivity and yield (Baramov et al., 2017).
Material Science and Crystallography
- The crystal structure and interactions in compounds similar to 4-Fluoro-2-iodo-1-nitrobenzene provide valuable insights for material science. For instance, studies on the crystal packing of 1-iodo-3-nitrobenzene, which is structurally similar, revealed interesting intermolecular interactions, potentially applicable to the study of 4-Fluoro-2-iodo-1-nitrobenzene (Merz, 2003).
Safety and Hazards
4-Fluoro-2-iodo-1-nitrobenzene is considered hazardous. It can cause skin irritation (H315) and serious eye irritation (H319) . Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and seeking medical advice if irritation persists .
Mechanism of Action
- Aromaticity is maintained during electrophilic substitution reactions due to the stability of the benzene ring. The compound undergoes electrophilic aromatic substitution rather than addition reactions .
- In the second step (fast), a proton is removed from this intermediate, yielding a substituted benzene ring. The aromaticity is reformed, and the compound becomes part of the aromatic system .
Target of Action
Mode of Action
properties
IUPAC Name |
4-fluoro-2-iodo-1-nitrobenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3FINO2/c7-4-1-2-6(9(10)11)5(8)3-4/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKROTSNREAHREK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)I)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3FINO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40598370 | |
Record name | 4-Fluoro-2-iodo-1-nitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40598370 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
267.00 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
41860-64-4 | |
Record name | 4-Fluoro-2-iodo-1-nitrobenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=41860-64-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Fluoro-2-iodo-1-nitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40598370 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Fluoro-2-iodo-1-nitrobenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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